![molecular formula C19H14N2O2S B2864140 Methyl 4-[(6-phenylfuro[2,3-d]pyrimidin-4-yl)sulfanyl]phenyl ether CAS No. 866038-96-2](/img/structure/B2864140.png)
Methyl 4-[(6-phenylfuro[2,3-d]pyrimidin-4-yl)sulfanyl]phenyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-[(6-phenylfuro[2,3-d]pyrimidin-4-yl)sulfanyl]phenyl ether is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the furo[2,3-d]pyrimidine family, which has been extensively studied for their biological activities.
Scientific Research Applications
Anti-Helicobacter pylori Agents
A study focusing on the development of novel structures derived from 2-[[(2-pyridyl)methyl]thio]-1H-benzimidazole highlighted their potential as anti-Helicobacter pylori agents. A specific compound within this research showed potent and selective activity against H. pylori, demonstrating low minimal inhibition concentration values across various strains, including those resistant to common treatments. This suggests the chemical structure's relevance in creating effective treatments for H. pylori infections (Carcanague et al., 2002).
COX-2 Inhibitors
Another research effort identified a series of [4-[4-(methylsulfonyl)phenyl]-6-(trifluoromethyl)-2-pyrimidine-based cyclooxygenase-2 (COX-2) inhibitors, showcasing a unique arrangement of substituents compared to traditional COX-2 inhibitors. This class of compounds, including 2-(butyloxy)-4-[4-(methylsulfonyl)phenyl]-6-(trifluoromethyl)pyrimidine, demonstrated potent and selective inhibition with favorable pharmacokinetic profiles, suggesting the chemical structure's utility in developing new COX-2 inhibitors (Swarbrick et al., 2009).
Cytotoxic Activity Against Cancer Cell Lines
Research on novel 5-methyl-4-thiopyrimidine derivatives, synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, evaluated their cytotoxic activity against various cancer cell lines. The study found that certain derivatives displayed weak activity against HeLa and K562 cell lines, indicating their potential in cancer research (Stolarczyk et al., 2018).
Synthesis and Structural Analysis
A comprehensive study on the synthesis and crystal structure of 4-thiopyrimidine derivatives explored their formation and potential applications in various fields, including material science and drug development. This work contributes to understanding the structural and functional versatility of pyrimidine derivatives (Hurst et al., 1988).
Properties
IUPAC Name |
4-(4-methoxyphenyl)sulfanyl-6-phenylfuro[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O2S/c1-22-14-7-9-15(10-8-14)24-19-16-11-17(13-5-3-2-4-6-13)23-18(16)20-12-21-19/h2-12H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZHNNDZNKHMRST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SC2=NC=NC3=C2C=C(O3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.